Cas no 1002750-44-8 (tert-Butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: tert-Butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 1002750-44-8
• MF: C₁₃H₁₄ClFN₂O₂
• MW: 284.713865756989
• CID: 3167964
• PubChem ID: 69024235
• Update Time: 2025-06-26

tert-Butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-carboxylic acid, 2-(chloromethyl)-5-fluoro-, 1,1-dimethylethyl ester
• tert-Butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate
• 1002750-44-8
• IIRZFORDUHMAEF-UHFFFAOYSA-N
• SCHEMBL4385302
• tert-Butyl2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate
• tert-butyl 2-(chloromethyl)-5-fluoro-1H-1,3-benzodiazole-1-carboxylate

• Inchi： 1S/C13H14ClFN2O2/c1-13(2,3)19-12(18)17-10-5-4-8(15)6-9(10)16-11(17)7-14/h4-6H,7H2,1-3H3
• InChI Key： IIRZFORDUHMAEF-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2N1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 284.0727835Da
• Monoisotopic Mass: 284.0727835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-Butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate

tert-Butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate, identified by the CAS number 1002750-44-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of benzo[d]imidazoles, which are known for their versatile chemical properties and wide-ranging applications in drug discovery, materials science, and agricultural chemistry. The structure of this compound is characterized by a benzo[d]imidazole ring system with a fluorine atom at the 5-position, a chloromethyl group at the 2-position, and a tert-butyl ester group attached to the imidazole nitrogen.

The synthesis of tert-butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. For instance, researchers have explored the potential of this compound as a precursor for developing antitumor agents due to its unique electronic properties and ability to form stable complexes with metal ions.

One of the most intriguing aspects of this compound is its reactivity. The presence of the chloromethyl group at the 2-position makes it highly susceptible to nucleophilic substitution reactions, which can be exploited in various synthetic pathways. Additionally, the fluorine atom at the 5-position imparts electronic effects that can modulate the reactivity of the molecule, making it an attractive candidate for further functionalization. Recent advancements in catalytic methodologies have enabled more efficient syntheses of such compounds, thereby enhancing their accessibility for research and industrial applications.

In terms of applications, tert-butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant pathogenesis has led to investigations into its potential as a fungicide or herbicide. Furthermore, its structural similarity to certain natural products has made it a valuable tool in natural product synthesis.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term persistence in ecosystems. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, tert-butyl 2-(chloromethyl)-5-fluoro-1H-benzo[d]imidazole-1-carboxylate is a multifaceted compound with significant potential in diverse chemical domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.